Journal Name:Polymer Testing
Journal ISSN:0142-9418
IF:4.931
Journal Website:http://www.journals.elsevier.com/polymer-testing/
Year of Origin:1980
Publisher:Elsevier Ltd
Number of Articles Per Year:444
Publishing Cycle:Bimonthly
OA or Not:Not
Polymer Testing ( IF 4.931 ) Pub Date: 2023-04-08 , DOI:
10.1142/s0218202523500306
This paper focuses on a simplified variant of the Short et al. model, which is originally introduced by Rodríguez, and consists of a system of two coupled reaction–diffusion-like equations — one of which models the spatio-temporal evolution of the density of criminals and the other of which describes the dynamics of the attractiveness field. Such model is apparently comparable to the logarithmic Keller–Segel model for aggregation with the signal production and the cell proliferation and death. However, it is surprising that in the two-dimensional setting, the model shares some essential ingredients with the classical logarithmic Keller–Segel model with signal absorption rather than that with signal production, due to its special mechanism of proliferation and death for criminals. Precisely, it indicates that for all reasonably regular initial data, the corresponding initial-boundary value problem possesses a global generalized solution which is akin to that established for the classical logarithmic Keller–Segel system with signal absorption; however, it is different from the generalized framework for the counterpart with signal production. Furthermore, it demonstrates that such generalized solution becomes bounded and smooth at least eventually, and the long-time asymptotic behaviors of such solution are discussed as well.
Polymer Testing ( IF 4.931 ) Pub Date: 2023-07-22 , DOI:
10.1142/s0218202523400043
This paper deals with an initial-boundary value problem for a doubly haptotactic cross-diffusion system arising from the oncolytic virotherapy ut=Δu−∇⋅(u∇v)+μu(1−u)−uz,vt=−(u+w)v,wt=Δw−∇⋅(w∇v)−w+uz,zt=DzΔz−z−uz+βw, in a smoothly bounded domain Ω⊂ℝ3 with β>0, μ>0 and Dz>0. Based on a self-map argument, it is shown that under the assumption βmax{1,∥u0∥L∞(Ω)}<1+(1+1minx∈Ωu0(x))−1, this problem possesses a uniquely determined global classical solution (u,v,w,z) for certain type of small data (u0,v0,w0,z0). Moreover, (u,v,w,z) is globally bounded and exponentially stabilizes toward its spatially homogeneous equilibrium (1,0,0,0) as t→∞.
Polymer Testing ( IF 4.931 ) Pub Date: 2023-07-24 , DOI:
10.1142/s0218202523500483
In this work, we have designed conforming and nonconforming virtual element methods (VEM) to approximate non-stationary nonlocal biharmonic equation on general shaped domain. By employing Faedo–Galerkin technique, we have proved the existence and uniqueness of the continuous weak formulation. Upon applying Brouwer’s fixed point theorem, the well-posedness of the fully discrete scheme is derived. Further, following [J. Huang and Y. Yu, A medius error analysis for nonconforming virtual element methods for Poisson and biharmonic equations, J. Comput. Appl. Math.386 (2021) 113229], we have introduced Enrichment operator and derived a priori error estimates for fully discrete schemes on polygonal domains, not necessarily convex. The proposed error estimates are justified with some benchmark examples.
Polymer Testing ( IF 4.931 ) Pub Date: 2023-06-21 , DOI:
10.1142/s021820252350046x
Ferromagnetic materials are governed by a variational principle which is nonlocal, nonconvex and multiscale. The main object is given by a unit-length three-dimensional vector field, the magnetization, that corresponds to the stable states of the micromagnetic energy. Our aim is to analyze a thin film regime that captures the asymptotic behavior of boundary vortices generated by the magnetization and their interaction energy. This study is based on the notion of “global Jacobian” detecting the topological defects that a priori could be located in the interior and at the boundary of the film. A major difficulty consists in estimating the nonlocal part of the micromagnetic energy in order to isolate the exact terms corresponding to the topological defects. We prove the concentration of the energy around boundary vortices via a Γ-convergence expansion at the second order. The second-order term is the renormalized energy that represents the interaction between the boundary vortices and governs their optimal position. We compute the expression of the renormalized energy for which we prove the existence of minimizers having two boundary vortices of multiplicity 1. Compactness results are also shown for the magnetization and the corresponding global Jacobian.
Polymer Testing ( IF 4.931 ) Pub Date: 2023-01-20 , DOI:
10.1142/s0218202523500033
We study the geometric ergodicity and the long-time behavior of the Random Batch Method for interacting particle systems, which exhibits superior numerical performance in recent large-scale scientific computing experiments. We show that for both the interacting particle system (IPS) and the random batch interacting particle system (RB–IPS), the distribution laws converge to their respective invariant distributions exponentially, and the convergence rate does not depend on the number of particles N, the time step τ for batch divisions or the batch size p. Moreover, the Wasserstein-1 distance between the invariant distributions of the IPS and the RB–IPS is bounded by O(τ), showing that the RB–IPS can be used to sample the invariant distribution of the IPS accurately with greatly reduced computational cost.
Polymer Testing ( IF 4.931 ) Pub Date: 2023-06-06 , DOI:
10.1142/s0218202523500379
This paper presents a survey and critical analysis of the mathematical literature on modeling and simulation of human crowds taking into account behavioral dynamics. The main focus is on research papers published after the review [N. Bellomo and C. Dogbè, On the modeling of traffic and crowds: A survey of models, speculations, and perspectives, SIAM Rev. 53 (2011) 409–463], thus providing important research perspectives related to new, emerging trends. The presentation addresses the scaling problem corresponding to microscopic (individual-based), mesoscopic (kinetic), and macroscopic (hydrodynamic) modeling and analysis. A multiscale vision guides the overall content of the paper. The critical analysis of the overall content naturally leads to research perspectives. A selection of them is brought to the attention of the interested reader together with hints on how to deal with them.
Polymer Testing ( IF 4.931 ) Pub Date: 2023-05-20 , DOI:
10.1142/s0218202523500367
We introduce and analyze a discontinuous Galerkin method for the numerical modeling of the equations of Multiple-Network Poroelastic Theory (MPET) in the dynamic formulation. The MPET model can comprehensively describe functional changes in the brain considering multiple scales of fluids. Concerning the spatial discretization, we employ a high-order discontinuous Galerkin method on polygonal and polyhedral grids and we derive stability and a priori error estimates. The temporal discretization is based on a coupling between a Newmark β-method for the momentum equation and a �-method for the pressure equations. After the presentation of some verification numerical tests, we perform a convergence analysis using an agglomerated mesh of a geometry of a brain slice. Finally, we present a simulation in a three-dimensional patient-specific brain reconstructed from magnetic resonance images. The model presented in this paper can be regarded as a preliminary attempt to model the perfusion in the brain.
Polymer Testing ( IF 4.931 ) Pub Date: 2023-05-10 , DOI:
10.1142/s0218202523500343
In this paper, we consider the generalized inverse iteration for computing ground states of the Gross–Pitaevskii eigenvector (GPE) problem. For that we prove explicit linear convergence rates that depend on the maximum eigenvalue in magnitude of a weighted linear eigenvalue problem. Furthermore, we show that this eigenvalue can be bounded by the first spectral gap of a linearized Gross–Pitaevskii operator, recovering the same rates as for linear eigenvector problems. With this we establish the first local convergence result for the basic inverse iteration for the GPE without damping. We also show how our findings directly generalize to extended inverse iterations, such as the Gradient Flow Discrete Normalized (GFDN) proposed in [W. Bao and Q. Du, Computing the ground state solution of Bose–Einstein condensates by a normalized gradient flow, SIAM J. Sci. Comput.25 (2004) 1674–1697] or the damped inverse iteration suggested in [P. Henning and D. Peterseim, Sobolev gradient flow for the Gross–Pitaevskii eigenvalue problem: Global convergence and computational efficiency, SIAM J. Numer. Anal.58 (2020) 1744–1772]. Our analysis also reveals why the inverse iteration for the GPE does not react favorably to spectral shifts. This empirical observation can now be explained with a blow-up of a weighting function that crucially contributes to the convergence rates. Our findings are illustrated by numerical experiments.
Polymer Testing ( IF 4.931 ) Pub Date: 2023-05-29 , DOI:
10.1142/s0218202523500392
The aim of this paper is to elucidate the existence of patterns for Keller–Segel-type models that are solutions of the traveling pulse form. The idea is to search for transport mechanisms that describe this type of waves with compact support, which we find in the so-called nonlinear diffusion through saturated flux mechanisms for the movement cell. At the same time, we analyze various transport operators for the chemoattractant. The techniques used combine the analysis of the phase diagram in dynamic systems together with its counterpart in the system of partial differential equations through the concept of entropic solution and the admissible jump conditions of the Rankine–Hugoniot type. We found traveling pulse waves of two types that correspond to those found experimentally.
Polymer Testing ( IF 4.931 ) Pub Date: 2023-05-11 , DOI:
10.1142/s0218202523500355
The main goal of this paper is to prove L1-comparison and contraction principles for weak solutions of PDE system corresponding to a phase transition diffusion model of Hele-Shaw type with addition of a linear drift. The flow is considered with a source term and subject to mixed homogeneous boundary conditions: Dirichlet and Neumann. The PDE can be focused to model for instance biological applications including multi-species diffusion-aggregation models and pedestrian dynamics with congestion. Our approach combines DiPerna-Lions renormalization type with Kruzhkov device of doubling and de-doubling variables. The L1-contraction principle allows afterwards to handle the problem in a general framework of nonlinear semigroup theory in L1, thus taking advantage of this strong theory to study furthermore existence, uniqueness, comparison of weak solutions, L1-stability as well as many further questions.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | MATERIALS SCIENCE, CHARACTERIZATION & TESTING 材料科学:表征与测试2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
15.40 | 86 | Science Citation Index Science Citation Index Expanded | Not |
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